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Compound of Interest

Compound Name: Butyl 5-oxo-L-prolinate
CAS No.: 4931-68-4
Cat. No.: B128826
Get Quote
. J

Welcome to the dedicated technical support center for Butyl 5-oxo-L-prolinate (also known as
Butyl pyroglutamate). This resource is designed for researchers, chemists, and formulation
scientists to effectively address solubility issues encountered during experimental work. Here,
we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed
protocols grounded in chemical principles to ensure you can harness the full potential of this
versatile intermediate.

Introduction to Butyl 5-oxo-L-prolinate

Butyl 5-oxo-L-prolinate is a derivative of pyroglutamic acid, an amino acid derivative.[1] Its
structure, featuring a lactam ring, a butyl ester group, and a chiral center, presents a unique
solubility profile that can be challenging to navigate. Understanding its molecular
characteristics is the first step in troubleshooting.
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Property Value Source

Molecular Formula CoH15NOs [2]

Molecular Weight 185.22 g/mol [2][3]
White to almost white

Appearance [1]
powder/crystal

Melting Point 102.0 to0 108.0 °C [4]

Known Solvents Methanol [L][4][5][6]

The key to its solubility lies in the balance between the polar lactam ring and the more nonpolar
butyl ester chain. This balance dictates its affinity for different organic solvents.

Troubleshooting Guide: Common Solubility
Problems

This section addresses specific issues you might encounter when trying to dissolve Butyl 5-
oxo-L-prolinate.

Issue 1: The compound is not dissolving in my chosen
nonpolar solvent (e.g., hexane, toluene).

Question: I'm trying to dissolve Butyl 5-oxo-L-prolinate in hexane for a reaction, but it remains
a solid suspension. Why is this happening and what should | do?

Answer:

This is a common issue stemming from a mismatch in polarity. The principle of "like dissolves
like" is fundamental here.[7] Butyl 5-oxo-L-prolinate has significant polarity due to the amide
in the lactam ring and the ester group's carbonyl. These groups can participate in dipole-dipole
interactions and, to a lesser extent, act as hydrogen bond acceptors.

Nonpolar solvents like hexane lack these capabilities and primarily interact through weak van
der Waals forces. The energy gained from solute-solvent interactions is insufficient to
overcome the energy holding the crystal lattice of the solid Butyl 5-oxo-L-prolinate together.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10888648
https://pubchem.ncbi.nlm.nih.gov/compound/10888648
https://labproinc.com/products/tert-butyl-l-pyroglutamate-5g-b4026-5g
https://www.tcichemicals.com/CA/en/p/B4026
https://m.chemicalbook.com/ProductChemicalPropertiesCB5881321_EN.htm
https://www.tcichemicals.com/CA/en/p/B4026
https://m.chemicalbook.com/ProductChemicalPropertiesCB5881321_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5881321.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b128826/docs?utm_src=pdf-body#technical-support-center-navigating-solubility-challenges-of-butyl-5-oxo-l-prolinate
https://www.benchchem.com/product/b128826/docs?utm_src=pdf-body#technical-support-center-navigating-solubility-challenges-of-butyl-5-oxo-l-prolinate
https://www.benchchem.com/product/b128826/docs?utm_src=pdf-body#technical-support-center-navigating-solubility-challenges-of-butyl-5-oxo-l-prolinate
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Equilibria/Solubilty/Solubility_and_Factors_Affecting_Solubility
https://www.benchchem.com/product/b128826/docs?utm_src=pdf-body#technical-support-center-navigating-solubility-challenges-of-butyl-5-oxo-l-prolinate
https://www.benchchem.com/product/b128826/docs?utm_src=pdf-body#technical-support-center-navigating-solubility-challenges-of-butyl-5-oxo-l-prolinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Workflow:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility-challenges-of-butyl-5-oxo-I-prolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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